2-(6-Methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid

• CAS RN: 118376-67-3
• Molecular Formula: C10H10N2O3S
• Molecular Weight: 238.27 g/mol
• IUPAC Name: 2-(6-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid
• InChI: InChI=1S/C10H10N2O3S/c1-5-3-7-8(16-5)11-4-12(9(7)13)6(2)10(14)15/h3-4,6H,1-2H3,(H,14,15)
• InChI Key: XNFPNBVCBMQSLT-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(S1)N=CN(C2=O)C(C)C(=O)O
• synonyms: Thieno[2,3-d]pyrimidine-3(4H)-acetic acid, -alpha-,6-dimethyl-4-oxo-

Description

2-(6-Methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid, also known as MOTPPA, is a chemical compound that has been widely studied in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(6-Methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. For example, 2-(6-Methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid has been shown to inhibit the activity of HMG-CoA reductase, an enzyme that is involved in the biosynthesis of cholesterol. It has also been shown to activate certain receptors in the brain, such as the GABA-A receptor.
Biochemical and Physiological Effects:
2-(6-Methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid has been found to have several biochemical and physiological effects in the body. For example, it has been shown to decrease the levels of cholesterol and triglycerides in the blood, which could be beneficial for individuals with hypercholesterolemia. It has also been shown to induce apoptosis in cancer cells, which could be used as a potential treatment for cancer. In addition, it has been shown to have anxiolytic and sedative effects in animal models, which could be useful for the treatment of anxiety and insomnia.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(6-Methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid in lab experiments is that it is a relatively stable compound that can be easily synthesized and purified. It also has a well-defined structure, which makes it easy to study using various analytical techniques. However, one limitation of using 2-(6-Methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to interpret experimental results.

Future Directions

There are several future directions for the study of 2-(6-Methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid. One direction is to further investigate its potential as a tool for studying the function of certain receptors in the brain. Another direction is to explore its potential as a treatment for hypercholesterolemia and other metabolic disorders. Additionally, further research could be conducted to better understand its mechanism of action and to identify potential side effects and limitations of its use.

Synthesis Methods

The synthesis of 2-(6-Methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid involves the reaction of 2-amino-4,6-dimethylthieno[2,3-d]pyrimidine-5-carboxylic acid with acetyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with sodium hydroxide to obtain 2-(6-Methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid.

Scientific Research Applications

2-(6-Methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid has been studied for its potential applications in various fields such as drug discovery, cancer research, and neuroscience. In drug discovery, 2-(6-Methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid has been found to inhibit the activity of certain enzymes that are involved in the biosynthesis of cholesterol, which could lead to the development of new drugs for the treatment of hypercholesterolemia. In cancer research, 2-(6-Methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid has been shown to induce apoptosis (cell death) in cancer cells, which could be used as a potential treatment for cancer. In neuroscience, 2-(6-Methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)propanoic acid has been studied for its potential as a tool for studying the function of certain receptors in the brain.